Cas no 1301-21-9 (1(3H)-Isobenzofuranone,3,3-bis(4-hydroxyphenyl)-, tetrabromo deriv., disodium salt (9CI))

• Product Name: 1(3H)-Isobenzofuranone,3,3-bis(4-hydroxyphenyl)-, tetrabromo deriv., disodium salt (9CI)
• CAS No: 1301-21-9
• MF: C₂₀H₈Br₄Na₂O₄
• MW: 677.870664596558
• CID: 195023
• PubChem ID: 6451219
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3,3-bis(4-hydroxyphenyl)-, tetrabromo deriv., disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3,3-bis(4-hydroxyphenyl)-, tetrabromo deriv., disodium salt (9CI)
• TETRABROMOPHENOLPHTHALEIN SODIUM SALT
• 3,3-bis(p-hydroxyphenyl)isobenzofuran-1(3H)-one,tetrabromo derivative,disodium salt
• 3,3-bis(p-hydroxyphenyl)isobenzofuran-1(3H)-one, tetrabromo derivative, disodium salt
• DTXSID50897386
• 1301-21-9
• EINECS 215-095-6
• disodium;4-[4,5,6,7-tetrabromo-1-(4-oxidophenyl)-3-oxo-2-benzofuran-1-yl]phenolate
• NS00093654

• Inchi： 1S/C20H10Br4O4.2Na/c21-15-13-14(16(22)18(24)17(15)23)20(28-19(13)27,9-1-5-11(25)6-2-9)10-3-7-12(26)8-4-10;;/h1-8,25-26H;;/q;2*+1/p-2
• InChI Key： PXXMXZXLVKTPPA-UHFFFAOYSA-L
• SMILES： BrC1=C(C(=C(C2C(=O)OC(C3C=CC(=CC=3)[O-])(C3C=CC(=CC=3)[O-])C=21)Br)Br)Br.[Na+].[Na+]

Computed Properties

• Exact Mass: 673.69500
• Monoisotopic Mass: 673.695148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4

Experimental Properties

• Density: g/cm3
• Boiling Point: 726.5°Cat760mmHg
• Flash Point: 393.2°C
• PSA: 80.26000
• LogP: 5.66110